Cas no 899977-59-4 (methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate
• CAS No: 899977-59-4
• MF: C₂₂H₂₄N₂O₄S₂
• MW: 444.566963195801
• CID: 5441271
• Update Time: 2025-05-19

methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate
• methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C22H24N2O4S2/c1-15-8-9-16(2)18(14-15)23-10-12-24(13-11-23)30(26,27)21-17-6-4-5-7-19(17)29-20(21)22(25)28-3/h4-9,14H,10-13H2,1-3H3
• InChI Key： FXMONIVXKKAXLM-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(S(N1CCN(C3=CC(C)=CC=C3C)CC1)(=O)=O)=C(C(OC)=O)S2

Additional information on methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate

Comprehensive Overview of Methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS No. 899977-59-4)

The compound methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate (CAS No. 899977-59-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzothiophene core with a piperazine sulfonyl group, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its sulfonamide linkage, which is often associated with bioactive properties, including enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate has surged due to their versatility in drug discovery. The 2,5-dimethylphenyl moiety in this compound is noteworthy for its potential to enhance lipophilicity, thereby improving membrane permeability—a critical factor in the development of CNS-targeting therapeutics. This aligns with current trends in neuroscience research, where scientists are actively exploring compounds that can cross the blood-brain barrier (BBB) efficiently.

The synthesis of CAS No. 899977-59-4 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic literature. Its carboxylate ester group further adds to its reactivity profile, enabling derivatization for structure-activity relationship (SAR) studies. Such modifications are pivotal in optimizing pharmacokinetic properties, a topic frequently searched by chemists and pharmacologists on platforms like PubMed and Google Scholar.

From an industrial perspective, methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate is often explored as a building block for larger pharmacophores. Its piperazine-sulfonyl motif is recurrent in FDA-approved drugs, underscoring its relevance in modern drug design. Discussions on forums such as ResearchGate highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine.

Environmental and safety considerations for this compound are also critical. While not classified as hazardous, its handling requires standard laboratory precautions, as emphasized in Safety Data Sheets (SDS). This aligns with the growing public interest in green chemistry and sustainable synthesis methods, frequently queried in search engines.

In summary, methyl 3-{4-(2,5-dimethylphenyl)piperazin-1-ylsulfonyl}-1-benzothiophene-2-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural complexity and functional diversity make it a valuable candidate for further research, particularly in the context of neuropharmacology and targeted therapy—areas dominating scientific discourse today.